Cas no 1048971-79-4 (N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide)

• Product Name: N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide
• CAS No: 1048971-79-4
• MF: C₁₂H₁₃BrN₂O₂
• MW: 297.147822141647
• CID: 5047744
• Update Time: 2025-06-13

N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-methylphenyl)-5-oxoprolinamide
• BBL021728
• KM5206
• STK894445
• N-(2-bromo-4-methylphenyl)-5-oxo-2-pyrrolidinecarboxamide
• N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide

• Inchi： 1S/C12H13BrN2O2/c1-7-2-3-9(8(13)6-7)15-12(17)10-4-5-11(16)14-10/h2-3,6,10H,4-5H2,1H3,(H,14,16)(H,15,17)
• InChI Key： COHBXPYCNSCGOQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1NC(C1CCC(N1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 1.6
• Topological Polar Surface Area: 58.2

Additional information on N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide

Recent Advances in the Study of N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide (CAS: 1048971-79-4)

N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide (CAS: 1048971-79-4) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique bromo-methylphenyl and 5-oxoproline moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential as a lead compound in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on specific enzymatic pathways involved in inflammatory responses. The research demonstrated that N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide exhibits selective inhibition of cyclooxygenase-2 (COX-2) with an IC50 of 0.8 μM, while showing minimal activity against COX-1 (IC50 > 50 μM). This selectivity profile suggests potential advantages over traditional non-steroidal anti-inflammatory drugs (NSAIDs) in terms of reduced gastrointestinal side effects.

Further pharmacological characterization revealed that the compound possesses favorable drug-like properties, including moderate aqueous solubility (23 μg/mL at pH 7.4) and good metabolic stability in human liver microsomes (t1/2 = 42 minutes). Molecular docking studies have provided insights into the structural basis for its biological activity, highlighting key interactions between the bromo-methylphenyl group and hydrophobic pockets in the COX-2 active site.

Recent synthetic chemistry advancements have enabled more efficient production of this compound, with a new three-step synthesis route achieving an overall yield of 68% (compared to the previous 45%). The improved synthetic protocol, published in Organic Process Research & Development, features a novel palladium-catalyzed coupling reaction that significantly reduces the formation of byproducts.

In the field of cancer research, preliminary in vitro studies have shown that N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide exhibits antiproliferative activity against several cancer cell lines, particularly in breast (MCF-7) and prostate (PC-3) cancer models. The compound appears to induce apoptosis through modulation of the Bcl-2 family proteins, though the exact mechanism remains under investigation.

Current research efforts are focusing on structural optimization to improve the compound's therapeutic index. Several analogs have been synthesized with modifications to the oxoproline ring system, with early results indicating that certain substitutions can enhance both potency and selectivity. These developments position N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide as a promising scaffold for further drug development.

From a safety perspective, acute toxicity studies in rodent models have shown favorable results, with an LD50 > 500 mg/kg. However, comprehensive toxicological evaluation is still ongoing, particularly regarding potential long-term effects and genotoxicity. The compound's patent status has recently been updated, with new claims covering its use in combination therapies for chronic inflammatory conditions.

Looking forward, researchers anticipate that N-(2-Bromo-4-methylphenyl)-5-oxoprolinamide may serve as a valuable tool compound for studying inflammatory pathways and as a starting point for developing novel anti-inflammatory and anticancer agents. The next phase of research will likely focus on in vivo efficacy studies and further optimization of the compound's pharmacokinetic profile.